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In the rapidly advancing field of printed and flexible electronics, photonic curing has emerged

as a critical technology for the high-speed, low-temperature processing of functional materials

on sensitive substrates. The efficacy of this process can be significantly enhanced through the

use of additives, which play a variety of roles from improving light absorption to facilitating

chemical reactions. This guide provides a comparative analysis of diiodomethane (CH₂) as a

photonic curing additive, primarily in the context of perovskite solar cells, and contrasts its

function with other additives used in the curing of different material systems such as conductive

inks and metal oxides.

Diiodomethane: A Key Enabler for High-Efficiency
Perovskite Solar Cells
Diiodomethane has been identified as a highly effective additive in the photonic curing of

methylammonium lead iodide (MAPbI₃) perovskite solar cells. Its primary role is to compensate

for the loss of iodine that occurs during the rapid, high-temperature photonic curing process,

leading to improved film quality and device performance.

Mechanism of Action
During the high-intensity light pulses of photonic curing, the perovskite precursor film

undergoes a rapid temperature increase, which can lead to the evaporation of volatile

components like iodine. This iodine deficiency results in defects within the perovskite crystal
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structure, such as iodine interstitials, which can act as recombination centers for charge

carriers, thereby reducing the solar cell's efficiency.

Diiodomethane, when added to the precursor solution, is believed to decompose during

photonic curing, releasing iodine that can be incorporated into the perovskite film. This

compensates for the iodine loss, leading to a more stoichiometric and stable perovskite crystal

structure. Additionally, the presence of diiodomethane has been observed to promote the

growth of larger, more vertically oriented grains in the perovskite film. This improved

morphology facilitates more efficient charge transport through the device, further enhancing its

performance.

Quantitative Performance Comparison
The addition of diiodomethane to the perovskite precursor has a demonstrably positive impact

on the performance of photonically cured solar cells. The table below summarizes the key

performance metrics of methylammonium lead iodide (MAPbI₃) solar cells fabricated with and

without diiodomethane, compared to traditional thermal annealing methods.

Annealing
Method

Additive

Power
Conversion
Efficiency
(PCE)

Open-
Circuit
Voltage
(Voc) (V)

Short-
Circuit
Current
Density
(Jsc)
(mA/cm²)

Fill Factor
(FF)

Thermal

Annealing

(TA)

None 15.82% 1.04 21.5 0.71

Thermal

Annealing

(TA)

CH₂I₂ 14.34% 1.02 21.2 0.66

Photonic

Curing (PC)
None 11.86% 1.01 18.2 0.65

Photonic

Curing (PC)
CH₂I₂ 15.04% 1.03 21.0 0.69
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Data sourced from a study on diiodomethane-induced improvement in photonically cured

MAPbI₃ solar cells.

Experimental Protocol for Perovskite Solar Cell
Fabrication and Photonic Curing
The following protocol outlines the key steps in the fabrication and photonic curing of MAPbI₃

solar cells with diiodomethane as an additive:

Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are

sequentially cleaned with detergent, deionized water, acetone, and isopropanol in an

ultrasonic bath.

Electron Transport Layer Deposition: A compact titanium dioxide (TiO₂) layer is deposited on

the FTO substrate by spin-coating, followed by annealing. A mesoporous TiO₂ layer is then

deposited on top of the compact layer and sintered.

Perovskite Precursor Solution Preparation: A precursor solution of methylammonium iodide

(MAI) and lead iodide (PbI₂) is prepared in a mixed solvent of dimethylformamide (DMF) and

dimethyl sulfoxide (DMSO). For the additive-enhanced films, diiodomethane is added to this

solution.

Perovskite Film Deposition: The perovskite precursor solution is spin-coated onto the TiO₂

layer in a nitrogen-filled glovebox. An anti-solvent is dripped onto the spinning substrate to

induce crystallization.

Photonic Curing: The perovskite film is then cured using a xenon flash lamp system (e.g.,

NovaCentrix PulseForge®). The curing is performed in ambient air with controlled pulse

energy and duration.

Hole Transport Layer and Electrode Deposition: A hole transport layer (e.g., Spiro-OMeTAD)

is spin-coated on top of the perovskite layer, followed by the thermal evaporation of a gold or

silver electrode to complete the device.
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Experimental workflow for perovskite solar cell fabrication.

Other Additives in Photonic Curing: A Functional
Comparison
While diiodomethane serves as a chemical precursor and defect passivator in perovskite

curing, other additives in different material systems primarily function to enhance light

absorption, thereby increasing the efficiency of the photonic curing process.

Carbon Nanotubes (CNTs) in Copper Inks
In the photonic curing of copper precursor inks, such as those based on copper formate, the

primary challenge is to provide sufficient energy for the decomposition of the precursor into

conductive copper without damaging the underlying substrate. Copper formate has relatively

low light absorption in the visible spectrum where xenon flash lamps have high emission.

To overcome this, carbon nanotubes (CNTs) are added to the ink. CNTs are excellent light

absorbers and efficiently convert the light from the flash lamp into heat. This localized heating
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facilitates the decomposition of the copper formate and the sintering of the resulting copper

nanoparticles into a conductive film.

Ink Composition Additive (wt%)
Curing Energy
Threshold

Resulting
Conductivity

Copper Formate Ink None Higher Lower

Copper Formate Ink 0.5% CNTs ~25% Lower Higher

Qualitative data based on studies of CNTs as a photonic additive.

Light-Absorbing Nanoparticles in Metal Oxide Films
Similar to copper inks, many sol-gel precursors for metal oxide semiconductors have limited

optical absorption in the visible range. To enable efficient photonic curing of these materials,

light-absorbing nanoparticles can be incorporated. For instance, iron oxide (Fe₂O₃)

nanoparticles have been used as additives in alumina (Al₂O₃) films. The iron oxide

nanoparticles absorb the light from the flash lamp, generating heat that is then transferred to

the surrounding alumina matrix, facilitating its sintering and densification. This approach allows

for the processing of ceramic films on temperature-sensitive substrates.

The choice of additive in this context is guided by its optical absorption properties and its

compatibility with the primary material. The goal is to select an additive that strongly absorbs

the light emitted by the flash lamp, thereby acting as a localized heat source.
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Role of Additives in Photonic Curing
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Functional classification of photonic curing additives.

Conclusion
The effectiveness of an additive in photonic curing is highly dependent on the material system

and the specific challenges associated with its processing. Diiodomethane stands out as a

highly effective additive for perovskite solar cells, where it plays a crucial chemical role in

compensating for iodine loss and improving film morphology, leading to significant

improvements in device efficiency. In contrast, for materials like copper inks and metal oxides,

the primary role of additives such as carbon nanotubes and iron oxide nanoparticles is to

enhance light absorption and improve the thermal efficiency of the photonic curing process.

This comparison highlights that there is no one-size-fits-all solution for additives in photonic

curing. The selection of an appropriate additive requires a thorough understanding of the

material's properties, the curing mechanism, and the desired outcome. Future research in this

area will likely focus on the development of novel, multifunctional additives that can
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simultaneously enhance light absorption, participate in chemical reactions, and improve the

final properties of the cured material.

To cite this document: BenchChem. [Diiodomethane in Photonic Curing: A Comparative
Analysis of Additive Efficacy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129776#is-diiodomethane-more-effective-than-other-
additives-in-photonic-curing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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